Cas no 1005592-50-6 (4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione)

• Product Name: 4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
• CAS No: 1005592-50-6
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• MDL: MFCD04967125
• CID: 3058830
• PubChem ID: 17024874
• Update Time: 2025-04-21

4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4,4-Trifluoro-1-(1-methyl-1H-pyrazol-4-yl)-butane-1,3-dione
• AKOS B007356
• ART-CHEM-BB B007356
• 4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
• 4,4,4-TRIFLUORO-1-(1-METHYL-1H-PYRAZOL-4-YL)-1,3-BUTANEDIONE
• AKOS000308262
• STK313377
• EN300-228440
• 4,4,4-trifluoro-1-(1-methylpyrazol-4-yl)butane-1,3-dione
• BBL039364
• CS-0300676
• 1005592-50-6
• RIHPNZIIOUVBPU-UHFFFAOYSA-N
• SCHEMBL15846995

• MDL： MFCD04967125
• Inchi： 1S/C8H7F3N2O2/c1-13-4-5(3-12-13)6(14)2-7(15)8(9,10)11/h3-4H,2H2,1H3
• InChI Key： RIHPNZIIOUVBPU-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=NN(C)C=1)=O)=O)(F)F

Computed Properties

• Exact Mass: 220.04596196Da
• Monoisotopic Mass: 220.04596196Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione Security Information

• Storage Condition：(BD494833)